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Abstract
Ferrous calcium citrate is a unique chelated mineral complex that serves as a dual source of

both iron and calcium. Its chemical structure confers notable stability and bioavailability,

positioning it as a preferred compound in the formulation of nutritional supplements and

pharmaceuticals for the management of iron deficiency anemia. This guide provides a

comprehensive technical overview of ferrous calcium citrate, delving into its chemical

structure, physicochemical properties, synthesis, analytical methodologies, and mechanisms of

action. Designed for researchers, scientists, and drug development professionals, this

document synthesizes field-proven insights with authoritative data to serve as a definitive

resource on the compound.

Introduction: The Rationale for a Dual-Action
Hematinic
Iron deficiency anemia remains a significant global health challenge, particularly affecting

pregnant women, young children, and individuals with chronic diseases.[1][2] The therapeutic

mainstay, oral iron supplementation, is often challenged by poor patient compliance due to

gastrointestinal side effects such as constipation, nausea, and gastric irritation.[1] Furthermore,

the bioavailability of traditional iron salts can be compromised by dietary inhibitors like phytates

and phosphates.
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Ferrous calcium citrate emerges as a scientifically engineered solution to these challenges. It

is a complex salt designed to enhance iron absorption and improve tolerability.[1] By chelating

ferrous iron and calcium with citrate, this compound offers a stable, tasteless, and highly

bioavailable formulation.[3][4] Notably, the citrate component plays an active role in mitigating

the inhibitory effects of dietary components, thereby enhancing iron uptake.[1] This guide will

explore the multifaceted nature of ferrous calcium citrate, from its molecular architecture to its

clinical efficacy.

Chemical Structure and Nomenclature
Ferrous calcium citrate is a complex coordination compound. Its precise structure involves

the chelation of ferrous (Fe²⁺) and calcium (Ca²⁺) ions by citrate anions.

IUPAC Name: dicalcium;bis(2-hydroxypropane-1,2,3-tricarboxylate);iron(2+)[5][6]

Molecular Formula: C₁₂H₁₀Ca₂FeO₁₄[4][5][7][8]

Molecular Weight: 514.20 g/mol [4][5][6][7]

CAS Registry Number: 7600-56-8[5][7]

The proposed structure suggests that the ferrous and calcium ions are coordinated with the

carboxyl and hydroxyl groups of the citrate molecules. A hydrated form, Fe(CaC₆H₅O₇)₂·4H₂O,

has also been described, where water molecules are bound by coordinate covalencies to the

metal atoms.[3] This hydration is critical to its stability.

Caption: Proposed coordination structure of Ferrous Calcium Citrate.

Physicochemical Properties
The unique properties of ferrous calcium citrate are a direct consequence of its complex

structure. These properties are critical for its formulation into stable and effective dosage forms.
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Property Description Reference(s)

Appearance

A tasteless, colorless to

celadon or white crystalline

powder.

[3][4][9]

Stability

Highly stable against air

oxidation. The ferrous (Fe²⁺)

content remains substantially

unchanged after six months of

storage in air at room

temperature away from direct

light.[3]

[3][4]

Hydration

The hydrated complex

contains four molecules of

water. Removal of this bound

water leads to spontaneous

auto-oxidation of the ferrous

iron to the ferric state.[3]

[3]

Solubility

Soluble in aqueous solutions.

The citrate chelation enhances

the solubility of the iron.

[10]

Percent Composition

C: 28.03%, H: 1.96%, Ca:

15.59%, Fe: 10.86%, O:

43.56%

[4]

Expert Insight: The stability of the ferrous state is a cornerstone of this compound's efficacy.

Oxidation to the ferric (Fe³⁺) state would significantly reduce its bioavailability, as non-heme

iron is primarily absorbed in the ferrous form. The integral role of the water of hydration in

maintaining this stability underscores the need for controlled storage conditions during drug

product manufacturing and storage.

Synthesis and Manufacturing Process
The synthesis of ferrous calcium citrate is a multi-step process that requires precise control

of reaction conditions to ensure the formation of the desired stable complex. A common method
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involves the reaction of mono-calcium citrate with metallic iron.[3]

Step-by-Step Synthesis Protocol:
Preparation of Mono-Calcium Citrate: An aqueous solution of citric acid is reacted with an

equimolar amount of a calcium base, such as calcium carbonate (CaCO₃), calcium oxide

(CaO), or calcium hydroxide (Ca(OH)₂). This reaction forms the mono-calcium salt of citric

acid.

Reaction with Metallic Iron: Metallic iron (in a powdered or fine form to maximize surface

area) is added to the solution of mono-calcium citrate.

Complex Formation and Precipitation: The mixture is heated, often under reflux conditions, to

facilitate the reaction. During this step, the ferrous calcium citrate complex is formed and,

due to its limited solubility under these conditions, precipitates out of the solution.[3][11] The

pH of the solution is a critical parameter and should be maintained between 2 and 5 to

prevent the dissolution of the product at lower pH or the hydrolysis of the ferrous salt at

higher pH.[11]

Isolation and Purification: The precipitated complex is then isolated from the reaction mixture

by filtration.

Washing and Drying: The collected solid is washed to remove any unreacted starting

materials or by-products and then dried under controlled conditions to yield the final

crystalline powder.

Caption: General workflow for the synthesis of Ferrous Calcium Citrate.

Analytical Methodologies for Quality Control
Ensuring the quality, purity, and potency of ferrous calcium citrate requires a robust analytical

framework. The self-validating nature of these protocols is crucial for regulatory compliance

and product safety.

Key Analytical Tests:
Assay for Iron and Calcium: Inductively Coupled Plasma-Mass Spectrometry (ICP-MS) or

Atomic Absorption Spectroscopy (AAS) are standard methods for accurately quantifying the
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total iron and calcium content.

Determination of Ferrous/Ferric Iron Ratio: Differentiating between the two oxidation states of

iron is critical. A common method involves a solvent extraction technique where Fe³⁺ is

selectively extracted, followed by analysis of both phases by ICP-MS.[12] Alternatively,

colorimetric methods using reagents like ferrozine, which specifically complexes with Fe²⁺,

can be employed.[12]

Identification: Fourier-Transform Infrared Spectroscopy (FTIR) can be used to identify the

compound by its characteristic absorption bands corresponding to the citrate functional

groups and their coordination to the metal ions.

Loss on Drying: This test determines the amount of water and other volatile matter in the

sample. It is performed by drying a sample at a specified temperature (e.g., 150°C for 4

hours) until a constant weight is achieved.[13] This is particularly important for verifying the

presence of the essential water of hydration.

Heavy Metals and Lead: Tests for heavy metals are crucial safety requirements. Specific

methods for lead determination involve dissolving the sample and using colorimetric or

spectroscopic techniques to quantify the lead content against a standard.[13]

Example Protocol: Determination of Lead Content
This protocol is adapted from standard pharmacopeial methods for related compounds.[13]

Test Preparation: Accurately weigh and dissolve 0.5 g of ferrous calcium citrate in 20 mL of

3N hydrochloric acid. Evaporate the solution on a steam bath to a volume of about 10 mL.

Dilute with water to approximately 20 mL and cool to room temperature.

Standard Preparation: Prepare a standard solution containing a known concentration of lead

(e.g., 5 µg of Pb).

Procedure: a. Transfer the Test Preparation to a suitable vessel. b. Add 6 mL of Ammonium

Citrate Solution and 2 mL of Hydroxylamine Hydrochloride Solution. c. Add 2 drops of phenol

red indicator. Adjust the solution to be just alkaline (red color) by adding ammonium

hydroxide. d. Cool the solution and add 2 mL of Potassium Cyanide Solution. e. Immediately

extract the solution with 5 mL portions of Dithizone Extraction Solution until the dithizone
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solution retains its green color. f. Combine the extracts and compare the color with the

standard prepared similarly.
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Caption: Proposed mechanism of Ferrous Calcium Citrate absorption.

Clinical Efficacy and Applications
Ferrous calcium citrate is primarily used as a hematinic for the treatment and prevention of

iron deficiency anemia. [7][14]Its efficacy has been demonstrated in several studies, particularly

in comparison to other common iron salts.

Superior Hemoglobin Increase: A study comparing ferrous calcium citrate with ferrous

ascorbate in anemic pregnant women found that ferrous calcium citrate resulted in a better

increase in hemoglobin levels. [7]* Improved Tolerability: The same study, along with others,

noted a lower proportion of side effects with ferrous calcium citrate compared to ferrous

ascorbate. [1][7]This is attributed to the multi-drug delivery system preparation which can

ensure iron delivery in the duodenum with minimal gastric irritation. [1]* Enhanced

Absorption in Specific Populations: Research in patients with Crohn's disease showed that
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ferrous calcium citrate was absorbed significantly better than iron bisglycinate, suggesting

it may be particularly effective in individuals with inflammatory bowel conditions that affect

nutrient absorption. [15]* Combined Supplementation: It serves as an effective source for

both iron and calcium. Studies in pregnant women showed that the calcium from the

complex was well-utilized, comparable to conventional calcium supplements. [3]

Conclusion
Ferrous calcium citrate represents a significant advancement in oral iron therapy. Its

scientifically designed chelated structure provides exceptional stability to the ferrous ion, while

the citrate moiety actively enhances bioavailability by mitigating the effects of dietary inhibitors.

This results in a compound with proven clinical efficacy for raising hemoglobin levels and a

superior side effect profile compared to many traditional iron salts. For drug development

professionals and researchers, ferrous calcium citrate offers a reliable, well-characterized,

and patient-friendly option for addressing the widespread problem of iron deficiency anemia.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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